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Introduction

AkaLumine, and its hydrochloride salt, is a synthetic luciferin analogue that has emerged as a
powerful tool in bioluminescence imaging, particularly for in vivo studies. Its distinct chemical
structure confers advantageous properties over the traditional D-luciferin, most notably a
significant red shift in its emission spectrum. This shift to the near-infrared (NIR) window
minimizes tissue absorption and scattering of the emitted light, enabling highly sensitive
detection of biological processes in deep tissues. This technical guide provides a
comprehensive overview of the quantum yield and kinetic properties of AkaLumine, complete
with detailed experimental protocols and visualizations to support researchers in its application.

Core Properties of AkaLumine

AkaLumine's chemical name is (4S)-2-[(1E,3E)-4-[4-(dimethylamino)phenyl]-1,3-butadien-1-
yl]-4,5-dihydro-4-thiazolecarboxylic acid. It is often used as its hydrochloride salt (AkaLumine-
HCI) to improve aqueous solubility.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of AkaLumine in its reaction
with firefly luciferase (FLuc).
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Property Value Notes

Chemical Formula C16H18N202S AkaLumine (free base)
Molecular Weight 302.39 g/mol AkalLumine (free base)
CAS Number 1176235-08-7 AkaLumine (free base)
Chemical Formula C16H19CIN202S AkaLumine Hydrochloride
Molecular Weight 338.85 g/mol AkalLumine Hydrochloride
CAS Number 2558205-28-8 AkaLumine Hydrochloride
Maximum Emission In reaction with firefly
Wavelength (Amax) ~o77nm luciferase.[1]

_ The ratio of photons emitted to
Quantum Yield (®) 0.040 £ 0.005
molecules reacted.[3]

. . For recombinant firefly
Michaelis Constant (Km) 2.06 uM _
luciferase (FLuc).

Signaling Pathway: The Bioluminescence Reaction

The bioluminescence of AkaLumine is generated through an enzymatic reaction catalyzed by
firefly luciferase. This process is analogous to the oxidation of D-luciferin. The reaction
proceeds in two main steps:

o Adenylation: In the presence of adenosine triphosphate (ATP) and magnesium ions (Mg?*),
AkaLumine is adenylated by luciferase to form AkaLuminyl-AMP and pyrophosphate (PPi).

[4]

o Oxidative Decarboxylation: The AkaLuminyl-AMP intermediate reacts with molecular oxygen
(O2) to form a transient, high-energy dioxetanone ring. This unstable intermediate then
rapidly breaks down, releasing carbon dioxide (COz) and an excited-state oxyluciferin
analogue. As the excited molecule returns to its ground state, it emits a photon of light in the
near-infrared spectrum.
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Prepare Reagents:
- AkaLumine dilutions

- Luciferase solution Anesthetize Mouse
- ATP/Mg?* buffer (e.g., Isoflurane)
Set up 96-well plate with Place Mouse in
AkalLumine concentrations In Vivo Imaging System
Add reaction buffer, Administer AkaLumine-HCI
ATP, and Luciferase (e.g., i.p. injection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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